2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-5-methoxybenzamide
• InChI: InChI=1S/C18H16BrNO3S/c1-22-12-6-7-15(19)13(10-12)18(21)20-11-14(16-4-2-8-23-16)17-5-3-9-24-17/h2-10,14H,11H2,1H3,(H,20,21)
• InChI Key: MVYVKBGCLWUNLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCC(C2=CC=CO2)C3=CC=CS3
• Molecular Formula: C18H16BrNO3S
• Molecular Weight: 406.3 g/mol

Description

2-Bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide (BFTM) is a small molecule that has been studied for its potential use in scientific research applications. It is a member of the benzamide family, which contains a variety of compounds with different chemical and physical properties. BFTM has been found to have a variety of biochemical and physiological effects, which makes it a useful tool for both laboratory experiments and medical research.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). It is also thought to act as an agonist of certain receptors, such as the serotonin receptor 5-HT2A.
Biochemical and Physiological Effects
2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide has been found to have a variety of biochemical and physiological effects. In laboratory experiments, it has been found to inhibit the activity of certain enzymes, including COX-2 and COX-1. It has also been found to act as an agonist of certain receptors, such as the serotonin receptor 5-HT2A. In addition, 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide has been found to have anti-inflammatory, anticonvulsant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide in laboratory experiments offers several advantages. It is a small molecule, which makes it easy to handle and store. It is also relatively inexpensive and can be synthesized in high yields. However, there are some limitations to its use in laboratory experiments. It is not very stable, so it must be stored carefully. In addition, it is not very soluble in water, so it must be dissolved in organic solvents before use.

Future Directions

There are several potential future directions for the use of 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide. One potential direction is the development of new drugs based on its mechanism of action. Another potential direction is the study of its effects on other enzymes and receptors. Additionally, further research could be conducted to better understand its biochemical and physiological effects. Finally, further research could be conducted to optimize its synthesis method and to increase its stability and solubility.

Synthesis Methods

2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide can be synthesized using a variety of methods, including the reaction of a furan-2-ylthiophene-2-ylmethyl bromide and 5-methoxybenzamide in the presence of a base. This reaction produces the desired product in high yields. Other synthetic methods exist, such as the reaction of a furan-2-ylthiophene-2-ylmethyl bromide and 5-methoxybenzamide in the presence of a catalyst, but these methods are less efficient.

Scientific Research Applications

2-bromo-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5-methoxybenzamide has been used in a variety of scientific research applications, such as the study of enzyme-substrate interactions, the study of cellular signaling pathways, and the study of drug metabolism. It has also been used in the development of new drugs, as it can be used to identify potential targets for drug development.